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Compound of Interest

Compound Name:
5-Chloro-2-methyl-3-

nitrobenzaldehyde

CAS No.: 1613329-99-9

Cat. No.: B3177416

Get Quote

Chemical Profile & Reactivity Analysis
5-Chloro-2-methyl-3-nitrobenzaldehyde is a densely functionalized aromatic building block.

[1] Its reactivity in condensation reactions is governed by the interplay of electronic activation

and steric constraints.

Electrophilic Activation (Electronic Effect): The 3-nitro group is a strong electron-withdrawing

group (EWG).[1] Although it is meta to the carbonyl (C1), it exerts a significant inductive

effect (-I), pulling electron density from the ring and increasing the electrophilicity of the

aldehyde carbon. This facilitates nucleophilic attack (e.g., by enolates or amines).

Steric Modulation (The "Ortho Effect"): The 2-methyl group is ortho to the aldehyde.[1] This

imposes steric bulk, potentially retarding the rate of nucleophilic attack compared to para-

substituted analogs. Protocols must account for this by employing slightly more vigorous

conditions (higher temperature or stronger catalysts) than standard benzaldehyde reactions.
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Chemo-selectivity: The 5-chloro substituent is relatively inert under standard aldol/Schiff

base conditions but serves as a handle for downstream palladium-catalyzed cross-coupling

(e.g., Suzuki-Miyaura) or nucleophilic aromatic substitution (

) after the condensation step.[1]

Key Applications
Chalcone Synthesis (Claisen-Schmidt): Precursors for flavonoids, pyrazolines, and anti-

inflammatory agents.[1]

Schiff Base Formation: Synthesis of azomethine ligands for antimicrobial screening.[1]

Knoevenagel Condensation: Route to cinnamic acid derivatives and coumarin analogs.[1]

Experimental Protocols
Protocol A: Synthesis of Chalcones (Claisen-Schmidt
Condensation)
Objective: Synthesis of (E)-3-(5-chloro-2-methyl-3-nitrophenyl)-1-phenylprop-2-en-1-one

derivatives. Mechanism: Base-catalyzed aldol condensation followed by dehydration.[1][2]

Materials:

5-Chloro-2-methyl-3-nitrobenzaldehyde (1.0 equiv)[1][3]

Substituted Acetophenone (e.g., 4-methoxyacetophenone) (1.0 equiv)

Ethanol (95%) or Methanol

Sodium Hydroxide (NaOH) (40% aq.[4] solution) or KOH pellets

Ice-water bath

Step-by-Step Methodology:

Solubilization: In a 50 mL round-bottom flask, dissolve 5-Chloro-2-methyl-3-
nitrobenzaldehyde (5.0 mmol) and the chosen acetophenone (5.0 mmol) in Ethanol (15
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mL). Stir at room temperature (RT) until a clear solution or fine suspension is obtained.

Note: The 2-methyl group decreases solubility; mild heating (40°C) may be required

initially.

Catalyst Addition: Cool the mixture to 5–10°C. Add NaOH solution (40%, 2 mL) dropwise

over 5 minutes with vigorous stirring.

Critical: Maintain temperature <15°C during addition to prevent side reactions

(Cannizzaro) or polymerization.

Reaction: Allow the mixture to warm to RT and stir for 12–24 hours.

Monitoring: Monitor via TLC (Hexane:EtOAc 4:1). The product typically appears as a bright

yellow/orange spot. If conversion is low after 6 hours, heat to 50°C (due to steric

hindrance of the 2-Me group).

Work-up: Pour the reaction mixture into crushed ice (100 g) containing HCl (2 mL) to

neutralize the base.

Isolation: A yellow precipitate will form.[1] Filter the solid using a Buchner funnel. Wash with

cold water (3 x 20 mL) and cold ethanol (1 x 5 mL).

Purification: Recrystallize from hot Ethanol or Ethanol/DMF mixture.

Table 1: Troubleshooting Claisen-Schmidt Reactions

Issue Probable Cause Corrective Action

Low Yield
Steric hindrance of 2-Me
group

Increase reaction time (up
to 48h) or temperature
(60°C).

Oily Product Incomplete crystallization

Triturate the oil with cold

diethyl ether or scratch the

flask walls with a glass rod.[1]
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| Side Products | Cannizzaro reaction | Reduce base concentration; switch to Ba(OH)₂ or

Piperidine/Acetic Acid.[1] |

Protocol B: Synthesis of Schiff Bases (Imine Formation)
Objective: Condensation with primary amines to form biologically active imines.[1][5] Context:

The 3-nitro group enhances the stability of the resulting Schiff base by conjugating with the

aromatic system.

Materials:

5-Chloro-2-methyl-3-nitrobenzaldehyde (1.0 equiv)[1][3]

Primary Aromatic Amine (e.g., Aniline, 4-Fluoroaniline) (1.0 equiv)

Absolute Ethanol[5]

Glacial Acetic Acid (Catalytic, 2-3 drops)

Step-by-Step Methodology:

Preparation: Dissolve the aldehyde (2.5 mmol) in absolute ethanol (10 mL). In a separate

beaker, dissolve the amine (2.5 mmol) in ethanol (5 mL).

Mixing: Add the amine solution to the aldehyde solution slowly.

Catalysis: Add 2–3 drops of glacial acetic acid.

Mechanism:[1][6] Acid protonates the carbonyl oxygen, making the carbon more

susceptible to nucleophilic attack by the amine, overcoming the steric bulk of the 2-methyl

group.

Reflux: Reflux the mixture at 78°C for 3–6 hours.

Visual Cue: A color change (often to deep yellow or orange) indicates imine formation.

Isolation: Cool the mixture to RT. If crystals do not form, evaporate 50% of the solvent and

cool in an ice bath. Filter the solid and wash with cold ethanol.
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Protocol C: Knoevenagel Condensation
Objective: Reaction with active methylene compounds (e.g., Malononitrile) to form cinnamic

nitriles.[1]

Methodology:

Mix aldehyde (1.0 equiv) and Malononitrile (1.1 equiv) in Ethanol.[1][5]

Add Piperidine (catalytic, 5 mol%).[1]

Stir at RT for 2 hours. The electron-withdrawing nature of the aldehyde usually makes this

reaction rapid, despite the ortho-methyl group.

The product usually precipitates out.[1][7] Filter and wash with cold ethanol.[5][8]

Reaction Workflow & Pathway Analysis
The following diagram illustrates the divergent synthesis pathways starting from 5-Chloro-2-
methyl-3-nitrobenzaldehyde.
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Figure 1: Divergent synthetic pathways for 5-Chloro-2-methyl-3-nitrobenzaldehyde via

condensation reactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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